Ethyl 7-acetyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate

• CAS No.: 75280-32-9
• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol
• IUPAC Name: ethyl 6-acetyl-2,3-dihydro-1,4-benzodioxine-3-carboxylate
• InChI: InChI=1S/C13H14O5/c1-3-16-13(15)12-7-17-10-5-4-9(8(2)14)6-11(10)18-12/h4-6,12H,3,7H2,1-2H3
• InChI Key: RLNDWFPVZYHEND-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1COC2=C(O1)C=C(C=C2)C(=O)C

Description

Ethyl 7-acetyl-2,3-dihydro-1,4-benzodioxine-2-carboxylate is a useful research compound. Its molecular formula is C13H14O5 and its molecular weight is 250.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

150 ml of ethanol are saturated with hydrochloric acid; 6 g (27.12 mmol) of the amide obtained in Step B are then added to the medium. After 18 hours of reflux, the mixture is cooled and then filtered. The filtrate is concentrated in vacuo and the residue is taken up in water; the aqueous phase is then neutralised with solid sodium hydrogen carbonate. After extraction with dichloromethane, the organic phase is dried over magnesium sulphate, filtered and then concentrated in vacuo. The title ester is obtained in the form of a white solid after passage over a silica column (eluant: AcOEt/PE: 30/70).

Synthesis routes and methods II

Procedure details

Heat a solution of 3 g (13.5 mmol) of 7-acetyl-2,3-dihydro-1,4-benzodioxin-2-carboxamide dissolved in 100 cm3 of ethanol saturated with hydrochloric acid at reflux for 18 hours under a nitrogen atmosphere. After cooling, the reaction mixture is filtered, concentrated and, after neutralisation with sodium hydrogen carbonate, extracted with methylene chloride. The crude product obtained by concentrating the organic phase to dryness is purified by chromatography on a silica column (eluant: petroleum ether/diethyl ether, 50:50). Ethyl 7-acetyl-2,3-dihydro-1,4-benzodioxin-2-carboxylate is thereby obtained in a yield of 75%. Melting point: 57° C. ##STR35##